Cas no 2172232-84-5 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid
• CAS No: 2172232-84-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5800263
• PubChem ID: 165806898
• Update Time: 2025-05-26

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-3-methylpentanoic acid
• 2172232-84-5
• EN300-1524422

• Inchi： 1S/C26H32N2O6/c1-17(15-24(29)30)11-13-27-25(31)23(33-2)12-14-28-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GQMHIIWWTPSCID-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCCC(C)CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid

Comprehensive Overview of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid (CAS No. 2172232-84-5)

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid (CAS No. 2172232-84-5) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for this compound due to its role in drug development, particularly in the design of targeted therapeutics and biomarker studies.

In recent years, the demand for Fmoc-protected amino acids like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid has surged, driven by advancements in precision medicine and peptide-based vaccines. This compound’s ability to facilitate controlled peptide elongation aligns with the growing interest in personalized therapies and next-generation biologics. Its CAS No. 2172232-84-5 is often referenced in patents and academic papers, highlighting its importance in innovative drug formulations.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid serves as a temporary protector for the amino group, enabling selective deprotection during synthesis. This feature is crucial for high-yield peptide production, a topic of significant interest in biotechnology forums and research communities.

Another trending topic linked to this compound is its application in antibody-drug conjugates (ADCs). As ADCs gain traction in cancer therapy, the need for stable linkers and functionalized amino acids like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid has increased. Its methoxybutanamido moiety provides enhanced solubility and compatibility with bioconjugation techniques, making it a preferred choice for ADC development.

From an SEO perspective, keywords such as "Fmoc-protected amino acid supplier", "CAS 2172232-84-5 applications", and "peptide synthesis intermediates" are highly relevant. These terms reflect the compound’s commercial and scientific value, catering to audiences ranging from laboratory technicians to pharmaceutical executives. Its 3-methylpentanoic acid backbone also attracts interest in metabolic engineering and enzyme catalysis studies.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-3-methylpentanoic acid (CAS No. 2172232-84-5) is a versatile and indispensable tool in modern biochemical research. Its applications span from peptide therapeutics to diagnostic probes, addressing key challenges in drug delivery and molecular imaging. As the scientific community continues to explore its potential, this compound remains at the forefront of innovative biomedical solutions.